ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 3-[(3-chloro-4-fluorophenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H14ClFN2O3/c1-2-23-15(21)10-4-3-5-11(8-10)19-16(22)20-12-6-7-14(18)13(17)9-12/h3-9H,2H2,1H3,(H2,19,20,22)
• InChI Key: OUKAIKJWRBVVSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H14ClFN2O3
• Molecular Weight: 336.74 g/mol

Description

Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate, also known as Boc-L-phenylalanine 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)ethyl ester, is a chemical compound that has been widely used in scientific research. This compound is a derivative of phenylalanine, an essential amino acid that plays a critical role in protein synthesis. Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate is not well understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, such as proteases and kinases. It has also been found to modulate the activity of ion channels and transporters.
Biochemical and Physiological Effects:
Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate has been found to have several biochemical and physiological effects. It has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells. It has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate in lab experiments is its versatility. It can be easily synthesized and modified to obtain various derivatives with different biological activities. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the research of ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate. One direction is the development of new derivatives with improved biological activities. Another direction is the investigation of its potential therapeutic applications, such as in the treatment of cancer and diabetes. Additionally, more research is needed to understand its mechanism of action and potential toxicity.
Conclusion:
Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate is a versatile compound that has been widely used in scientific research. Its synthesis method is well established, and it has been found to have several biochemical and physiological effects. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate has been synthesized using various methods. One of the most common methods involves the reaction of ethyl 3-aminobenzoate with 3-chloro-4-fluoroaniline in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoatealanine and a base such as triethylamine to obtain the final product.

Scientific Research Applications

Ethyl 3-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)benzoate has been used in various scientific research applications. One of the most common applications is in the field of medicinal chemistry, where it has been used as a building block for the synthesis of various bioactive compounds. It has also been used as a substrate for the development of enzyme inhibitors and as a reference compound in drug discovery studies.